Cas no 1341569-95-6 (3-(methylthio)pyrazine-2-carboxylic acid)

• Product name: 3-(methylthio)pyrazine-2-carboxylic acid
• CAS No: 1341569-95-6
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 4590021

3-(methylthio)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methylthio)pyrazine-2-carboxylic acid

• Inchi： 1S/C6H6N2O2S/c1-11-5-4(6(9)10)7-2-3-8-5/h2-3H,1H3,(H,9,10)
• InChI Key： YYZCXPAYNLAMLU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CN=C1SC

Additional information on 3-(methylthio)pyrazine-2-carboxylic acid

3-(Methylthio)pyrazine-2-carboxylic Acid: A Comprehensive Overview

3-(Methylthio)pyrazine-2-carboxylic acid (CAS No. 1341569-95-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct pyrazine core and methylthio substituent, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and biochemical studies.

The chemical structure of 3-(methylthio)pyrazine-2-carboxylic acid consists of a pyrazine ring with a carboxylic acid group at the 2-position and a methylthio group at the 3-position. This unique arrangement confers the molecule with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activities. The pyrazine ring is known for its aromaticity and electron-withdrawing properties, while the carboxylic acid group provides the molecule with acidic characteristics and potential for forming salts or esters.

Recent studies have highlighted the potential of 3-(methylthio)pyrazine-2-carboxylic acid in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 3-(methylthio)pyrazine-2-carboxylic acid has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is thought to be mediated through the modulation of signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

The cytotoxic properties of 3-(methylthio)pyrazine-2-carboxylic acid have also been explored in cancer research. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of cytotoxicity involves the induction of oxidative stress and DNA damage, leading to cell cycle arrest and apoptosis. These findings indicate that 3-(methylthio)pyrazine-2-carboxylic acid may have potential as a novel anticancer agent or as a lead compound for further drug development.

Beyond its therapeutic applications, 3-(methylthio)pyrazine-2-carboxylic acid has been used as a building block in organic synthesis due to its reactive functional groups. The carboxylic acid group can be readily converted into various derivatives such as amides, esters, and hydrazides, which can be used in the synthesis of more complex molecules. This versatility makes it an attractive starting material for researchers working on the development of new pharmaceuticals or functional materials.

The synthesis of 3-(methylthio)pyrazine-2-carboxylic acid has been optimized using various methodologies. One common approach involves the condensation of 1-methylthiopyridin-2(1H)-one with carbon dioxide under high pressure conditions. This method provides high yields and purity, making it suitable for large-scale production. Alternative synthetic routes have also been developed to improve efficiency and reduce costs, such as microwave-assisted synthesis and catalytic methods using transition metals like palladium or copper.

In conclusion, 3-(methylthio)pyrazine-2-carboxylic acid (CAS No. 1341569-95-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, including antimicrobial, anti-inflammatory, and cytotoxic properties. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers worldwide.